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Compound of Interest

1,3-Bis(4-
Compound Name: o
hydroxybutyl)tetramethyldisiloxane

cat. No.: B1333160

An In-depth Technical Guide to the Safe Handling of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides comprehensive safety and handling information for 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane (CAS No. 5931-17-9). The intended audience includes
researchers, laboratory personnel, and professionals in the field of drug development and
materials science. This document consolidates critical data on physicochemical properties,
hazards, personal protective equipment (PPE), emergency procedures, and handling protocols
to ensure safe laboratory practices. All quantitative data is presented in tabular format, and key
procedural workflows are visualized using diagrams to enhance clarity and adherence to safety
standards.

Chemical and Physical Properties

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is an organosiloxane compound utilized as a
chemical intermediate, particularly in the development of advanced materials and polymer
chemistry.[1][2][3] Its siloxane backbone provides thermal stability and chemical resistance,
while the terminal hydroxyl groups allow for compatibility with a range of organic materials.[3]
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Table 1: Physicochemical Properties of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Property Value Source(s)
CAS Number 5931-17-9 [21[31[4]
Molecular Formula C12H3003Si2 [11[31[5]
Molecular Weight 278.54 g/mol [11[31[5]
Physical State Liquid [1]

Clear, colorless to straw-

Appearance o [11[3][6]
colored liquid
- _ 148 - 150 °C @ 2 mmHg; 185
Boiling Point [1][3]I5]
°C @ 5 mmHg
Flash Point 110 °C [1][5]
Density 0.93-0.94 g/mL [L11031[7]

Vapor Pressure

<0.1 mm Hg @ 25°C

[1]

Solubility

Slightly soluble in water

[1]

Refractive Index (@ 20°C)

1.4526

[1]5]

| Synonyms | 5,5,7,7-TETRAMETHYL-6-OXA-5,7-DISILAUNDECAN-1,11-DIOL |[1][5] |

Hazard Identification and Toxicology

The primary hazards associated with this compound are irritation to the eyes and skin.[4]

Inhalation of vapors or mists may cause respiratory tract irritation.[1][2]

Table 2: GHS Classification and Hazard Statements
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Hazard
Category
Class

Serious

Eye

Damage/ 2A 2
Eye

Irritation

GHS
Pictogra
m

GHSO07

Signal Hazard
Word Code

Warning H319

Hazard
Statemen

Causes
serious
eye
irritation.

Source(s)

[11[21[4]
€]

| Skin Corrosion/Irritation | 2 | GHSO07 | Warning | H315 | Causes skin irritation. |[4][6] |

Toxicological Summary:

Eye Contact: Causes serious eye irritation.[1][2][8]

o Skin Contact: May cause skin irritation.[1][2][8] Some sources classify it as a definitive skin

irritant (H315).[4][6]

« Inhalation: May cause irritation to the respiratory tract, with potential symptoms including

coughing, headache, and nausea.[1][2][8]

¢ Ingestion: No specific information is available on the effects of ingestion.[1][2][8]

o Quantitative Toxicity: No quantitative data (e.g., LD50, LC50) is readily available in the

reviewed literature.[8][9]

» Biological Pathways: There is no specific information available regarding the biological

signaling pathways affected by this compound. Its irritant properties are likely due to direct

chemical interaction with epithelial tissues.

Handling and Storage

Proper handling and storage are critical to minimize exposure and maintain the chemical's

stability.

3.1 Handling:
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Avoid all eye and skin contact and do not breathe vapor or mist.[1][2][8]

Operations should be conducted in a well-ventilated area, preferably with local exhaust
ventilation such as a chemical fume hood.[1][2][8]

Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before eating, drinking, or smoking.[1][2][8]

Wash contaminated clothing before reuse.[1][2][8]

3.2 Storage:

o Keep the container tightly closed.[1][2][8]

o Store in a cool, well-ventilated place away from heat, sparks, and open flames.[1][2][8]

e Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and peroxides.

[1][2][8]
3.3 Stability and Reactivity:
e The compound is stable when stored in sealed containers.[1]
e |t decomposes above 100°C, which may produce flammable byproducts.[1][2]

o Exposure to elevated temperatures or open flame can lead to the development of irritating
fumes and organic acid vapors.[1][2][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this substance to prevent
exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Engineering Controls

Specification

Provide local exhaust or
general room ventilation.
Emergency eye wash
fountains and safety
showers must be
immediately accessible.

Source(s)

[11[2][8][10]

Eye/Face Protection

Chemical safety goggles.
Contact lenses should not be

worn.

[1](10]

Hand Protection

Neoprene or nitrile rubber

gloves.

[1](10]

Skin/Body Protection

Wear suitable protective
clothing to prevent skin

contact.

[1](10]

| Respiratory Protection | A NIOSH-certified organic vapor (black cartridge) respirator is

recommended, especially if ventilation is inadequate or mists are generated. |[1][8] |
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Caption: Logical relationship between identified hazards and required control measures.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

5.1 First-Aid Measures:

o General: Remove contaminated clothing and shoes immediately.[1][8] If feeling unwell, seek
medical advice.[1][8]

 Inhalation: Move the person to fresh air and keep them at rest in a comfortable position for
breathing.[1][8]

o Skin Contact: Wash the affected area with plenty of soap and water.[1][8] If skin irritation
occurs, get medical advice.[4]
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o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.[1][8]
Remove contact lenses if present and easy to do.[1][8] Continue rinsing and seek medical
attention.[1][8]

 Ingestion: Rinse mouth. Never give anything by mouth to an unconscious person.[1] Get
medical advice/attention.[1][8]

5.2 Fire-Fighting Measures:

» Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[1][2]

[8]

e Hazards: Irritating fumes and organic acid vapors may develop when the material is exposed
to high temperatures or flame.[1][2][8]

e Instructions: Firefighters should use water spray to cool exposed surfaces and wear full
protective equipment, including a self-contained breathing apparatus (SCBA).[1][2][8]

5.3 Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel.[1][2][8] Cleanup crews must be
equipped with proper protection as detailed in Section 4.0.[1][2][8]

e Environmental Precautions: Prevent the substance from entering sewers or public waters.[1]

[2][8]

» Containment and Cleanup: Use an absorbent, non-combustible material to collect the spill.[1]
Sweep or shovel the material into an appropriate container for disposal.[1][2]
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Caption: Standard workflow for responding to an accidental laboratory spill.

Disposal Considerations

Waste material should be treated as hazardous.
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» Dispose of the substance and its container in a safe way in accordance with local, state, and
federal regulations.[1][2]

» Disposal may involve incineration through a licensed waste disposal company.[1][2]
e Avoid release to the environment.[1][2] Do not dispose of waste into sewers.[2]

Experimental Workflows and Methodologies

The following represents a generalized experimental protocol for handling 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane in a laboratory setting. This workflow is designed to
ensure safety and is not protocol for a specific synthesis or application.

7.1 Pre-Experiment Preparation:

» Risk Assessment: Conduct a formal risk assessment for the planned experiment, specifically
noting the irritant hazards of the compound.

 Information Review: Review the Safety Data Sheet (SDS) before beginning work.[1][2]

» Engineering Controls: Verify that the chemical fume hood is functioning correctly. Ensure an
emergency eyewash station and safety shower are unobstructed and operational.[1]

e PPE Assembly: Gather all required PPE as specified in Section 4.0.
7.2 Experimental Procedure:

o Chemical Handling: All transfers and manipulations of the liquid should be performed inside
a certified chemical fume hood to prevent inhalation of vapors.[1]

o Personal Protection: Wear chemical goggles, a lab coat, and nitrile or neoprene gloves at all
times.

» Dispensing: Use appropriate tools (e.g., pipette, syringe) for transferring the liquid to
minimize the risk of spills.

o Heating: If heating is required, use a controlled heating source (e.g., heating mantle, oil bath)
and monitor the temperature to ensure it remains well below the 100°C decomposition
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temperature.[1][2] Avoid open flames.[1][2]

o Post-Reaction: Quench and work up reactions within the fume hood.
7.3 Post-Experiment Cleanup:

« Decontamination: Decontaminate all glassware and equipment that came into contact with
the substance.

o Waste Disposal: Segregate and label all waste (liquid, solid, contaminated PPE) according to
institutional hazardous waste guidelines.

e Hygiene: Upon completion, remove PPE and wash hands thoroughly with soap and water.[1]
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Caption: A generalized workflow for safely handling the compound in a laboratory setting.
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Conclusion

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a valuable chemical intermediate with
defined hazards, primarily as a serious eye irritant and a skin irritant. Safe handling can be
readily achieved by adhering to standard laboratory safety practices, including the consistent
use of appropriate engineering controls and personal protective equipment. Understanding its
properties, potential reactions, and emergency procedures is paramount for all personnel. This
guide serves as a technical resource to support those safety objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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